Cas no 1804910-52-8 (6-Bromo-3-fluoro-2-hydroxythioanisole)

• Product Name: 6-Bromo-3-fluoro-2-hydroxythioanisole
• CAS No: 1804910-52-8
• MF: C₇H₆BrFOS
• MW: 237.089343547821
• CID: 4820616
• Update Time: 2025-07-23

6-Bromo-3-fluoro-2-hydroxythioanisole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-hydroxythioanisole

• Inchi： 1S/C7H6BrFOS/c1-11-7-4(8)2-3-5(9)6(7)10/h2-3,10H,1H3
• InChI Key： IRLGUEUCEOHYMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1SC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5

Additional information on 6-Bromo-3-fluoro-2-hydroxythioanisole

Comprehensive Analysis of 6-Bromo-3-fluoro-2-hydroxythioanisole (CAS No. 1804910-52-8): Properties, Applications, and Industry Trends

The chemical compound 6-Bromo-3-fluoro-2-hydroxythioanisole (CAS No. 1804910-52-8) is a specialized aromatic derivative gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromine, fluorine, and hydroxyl functional groups, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection formulations, aligning with current trends in green chemistry and precision agriculture.

Recent studies highlight the compound's role in developing selective enzyme inhibitors, addressing frequent search queries like "fluorinated building blocks for medicinal chemistry." The thioanisole core structure enhances metabolic stability—a critical factor explored in popular topics such as "improving drug half-life." Analytical techniques like HPLC purity testing and NMR characterization (common search terms among chemists) confirm its ≥98% purity in commercial batches, meeting stringent industry standards for high-value intermediates.

From an industrial perspective, 1804910-52-8 exemplifies the growing demand for halogenated aromatics in optoelectronic materials, as seen in trending searches about "organic semiconductors." Its crystallization behavior (another frequently studied aspect) allows for controlled polymorph formation, crucial for patent strategies in formulation chemistry. Environmental considerations drive innovation in its synthesis, with catalytic bromination methods reducing waste—addressing the popular query "greener halogenation processes."

The compound's structure-activity relationships (SAR) are actively discussed in scientific forums, particularly regarding hydrogen bond donor capacity from the hydroxyl group. This aligns with AI-driven research trends analyzing "molecular descriptors for bioactivity." Storage recommendations emphasize ambient temperature stability under inert atmospheres—a practical concern reflected in common logistical questions from laboratory purchasers.

Emerging applications in proteolysis-targeting chimeras (PROTACs) leverage the compound's bifunctional character, connecting to hot topics in targeted protein degradation therapies. Quality control protocols for 1804910-52-8 typically include residual solvent analysis (a key compliance aspect) and heavy metal screening, addressing regulatory concerns frequently searched in relation to GMP intermediates.

Market analysts note increased procurement of 6-Bromo-3-fluoro-2-hydroxythioanisole by contract research organizations (CROs), coinciding with rising investments in fragment-based drug design. The compound's logP value (a recurring search parameter) of 2.1-2.5 makes it particularly valuable for optimizing blood-brain barrier permeability in CNS drug candidates—a major focus area in recent neurological research publications.

Technical discussions often center on the compound's regioselective modification potential, with the bromo-fluoro pattern enabling sequential cross-coupling reactions. This property answers frequent synthetic chemistry questions about "orthogonal functional group manipulation." Advanced purification methods like preparative SFC (supercritical fluid chromatography) are being adopted for large-scale production, reflecting industry shifts toward chiral separation technologies.

In material science applications, the electron-withdrawing effects of its substituents make 1804910-52-8 a candidate for non-linear optical materials—a subject gaining traction in photonic device research. Safety data sheets emphasize standard organic laboratory precautions, with particular attention to personal protective equipment (PPE) requirements during handling—information highly sought after in workplace safety queries.

The compound's thermal decomposition profile (analyzed via TGA/DSC) shows stability up to 180°C, important for processes involving high-temperature reactions. This thermal resilience connects to industrial interests in continuous flow chemistry systems, a trending alternative to batch processing. Recent patent landscapes reveal growing IP activity around derivatives of 6-Bromo-3-fluoro-2-hydroxythioanisole, particularly in kinase inhibitor portfolios.

As analytical technologies advance, LC-MS methods for trace impurity detection in 1804910-52-8 have become more sensitive, responding to pharmaceutical industry demands for genotoxic impurity control. The compound's commercial availability in milligram-to-kilogram quantities caters to diverse research needs, from initial screening to preclinical development stages—a flexibility often queried by procurement specialists.